(E)-N'-(1-(2-chlorophenyl)ethylidene)-3-isopropyl-1H-pyrazole-5-carbohydrazide

• IUPAC Name: N-[(E)-1-(2-chlorophenyl)ethylideneamino]-5-propan-2-yl-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C15H17ClN4O/c1-9(2)13-8-14(19-18-13)15(21)20-17-10(3)11-6-4-5-7-12(11)16/h4-9H,1-3H3,(H,18,19)(H,20,21)/b17-10+
• InChI Key: KAVPRRCGCXIXQM-LICLKQGHSA-N
• Canonical SMILES: CC(C)C1=CC(=NN1)C(=O)NN=C(C)C2=CC=CC=C2Cl
• Isomeric SMILES: CC(C)C1=CC(=NN1)C(=O)N/N=C(\C)/C2=CC=CC=C2Cl
• Molecular Formula: C15H17ClN4O
• Molecular Weight: 304.77 g/mol
• CAS No.: 1285530-99-5

Description

The compound is likely an organic compound containing a pyrazole ring, which is a five-membered ring with two nitrogen atoms and three carbon atoms. It also has a carbohydrazide group, a chlorophenyl group, and an isopropyl group. The presence of these functional groups can influence the compound’s reactivity and properties.

Molecular Structure Analysis

The molecular structure analysis would involve understanding the spatial arrangement of the atoms in the molecule. Techniques like X-ray crystallography, NMR spectroscopy, and computational chemistry methods are typically used for this purpose.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present in the molecule. For instance, the pyrazole ring might undergo reactions typical of aromatic heterocycles.

Physical and Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure. These might include its melting point, boiling point, solubility in various solvents, and stability under different conditions.

Mechanism of Action

The mechanism of action would depend on the application of the compound. For instance, if it’s a drug, the mechanism would involve its interaction with biological targets. If it’s a reagent in a chemical reaction, the mechanism would involve its reactivity with other substances.

Safety and Hazards

The safety and hazards associated with the compound would depend on its reactivity and biological activity. Proper handling and disposal procedures should be followed when working with it.

Future Directions

Future research could involve studying the compound’s properties in more detail, exploring its potential applications, and developing efficient methods for its synthesis.